Cas no 20732-22-3 (3-(dipropylamino)propanenitrile)

• Product Name: 3-(dipropylamino)propanenitrile
• CAS No: 20732-22-3
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 261163
• PubChem ID: 88674
• Update Time: 2025-07-02

3-(dipropylamino)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(dipropylamino)-
• 3-(dipropylamino)propiononitrile
• 3-DIPROPYLAMINOPROPIONITRILE
• 3-(dipropylamino)propanenitrile
• 3-Dipropylamino-propionitril
• 3-Dipropylamino-propiosaeure-nitril
• 3-N-Dipropylaminopropionitril
• Einecs 243-999-0
• Propanenitrile,3-(dipropylamino)
• NS00026724
• 20732-22-3
• NCIOpen2_000249
• SY185974
• 3-(Dipropylamino)propionitrile
• EN300-67443
• AI3-32938
• KJ7DF48GRL
• FT-0615612
• DTXSID30174804
• TXKWRPYUNDNNMI-UHFFFAOYSA-N
• Z53116836
• NSC62641
• NSC 62641
• 3-(dipropylamino)-propionitrile
• Propanenitrile, 3-(dipropylamino)-
• E83196
• 3-Dipropylaminopropanenitrile
• MFCD00013821
• UNII-KJ7DF48GRL
• 3-di-n-Propylaminopropionitrile
• FT-0615614
• NSC-62641
• AKOS000186263
• SCHEMBL146414

• Inchi： 1S/C9H18N2/c1-3-7-11(8-4-2)9-5-6-10/h3-5,7-9H2,1-2H3
• InChI Key： TXKWRPYUNDNNMI-UHFFFAOYSA-N
• SMILES： N(CCC#N)(CCC)CCC

Computed Properties

• Exact Mass: 154.14700
• Monoisotopic Mass: 154.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27
• XLogP3: 1.7

Experimental Properties

• Density: 0.867
• Boiling Point: 251.7°Cat760mmHg
• Flash Point: 95.2°C
• Refractive Index: 1.445
• PSA: 27.03000
• LogP: 2.02208

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(dipropylamino)propanenitrile

Comprehensive Overview of 3-(Dipropylamino)propanenitrile (CAS No. 20732-22-3)

3-(Dipropylamino)propanenitrile, identified by its CAS number 20732-22-3, is a specialized organic compound widely utilized in pharmaceutical and chemical research. This nitrile derivative is characterized by its unique molecular structure, featuring a propylamino group attached to a propanenitrile backbone. Its applications span across multiple industries, including agrochemicals, material science, and specialty chemicals, making it a subject of significant interest among researchers and manufacturers.

The compound's chemical name, 3-(dipropylamino)propanenitrile, reflects its structural composition, which includes two propyl groups bonded to a nitrogen atom. This configuration contributes to its solubility in organic solvents and its reactivity in various synthetic pathways. Researchers often explore its potential as an intermediate in the synthesis of more complex molecules, particularly those targeting bioactive compounds and functional materials.

In recent years, the demand for high-purity nitriles like 3-(dipropylamino)propanenitrile has surged due to their role in developing innovative drug candidates and advanced polymers. A growing trend in green chemistry has also prompted investigations into its eco-friendly synthesis methods, aligning with global sustainability goals. Questions such as "How is 3-(dipropylamino)propanenitrile synthesized?" and "What are its industrial applications?" are frequently searched, highlighting its relevance in modern scientific discourse.

From a technical perspective, CAS 20732-22-3 exhibits stability under standard conditions, though proper storage in inert environments is recommended to maintain its integrity. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to verify its purity and structural properties. These methods are critical for ensuring compliance with quality control standards in industrial and laboratory settings.

The versatility of 3-(dipropylamino)propanenitrile extends to its use in catalysis and ligand design, where its nitrogen-rich framework facilitates coordination with metal ions. This property is particularly valuable in designing heterogeneous catalysts for organic transformations. Additionally, its potential in electrolyte formulations for energy storage systems has garnered attention, reflecting broader interests in renewable energy technologies.

As the scientific community continues to explore nitrile-based compounds, 20732-22-3 remains a focal point for innovation. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its adaptability to cutting-edge methodologies. For researchers seeking reliable chemical intermediates, this compound offers a balance of reactivity and stability, making it indispensable in synthetic workflows.

In conclusion, 3-(dipropylamino)propanenitrile (CAS No. 20732-22-3) exemplifies the intersection of fundamental chemistry and applied science. Its multifaceted applications and alignment with contemporary research trends ensure its continued prominence in both academic and industrial spheres. Future studies may uncover even broader utilities, solidifying its role as a cornerstone in specialty chemical development.